Cas no 1261648-76-3 (3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone)

3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone is a brominated trifluoromethyl-substituted propiophenone derivative with significant utility in synthetic organic chemistry. Its key structural features—a bromine substituent at the 3-position, a hydroxyl group at the 3'-position, and a trifluoromethyl group at the 5'-position—make it a versatile intermediate for constructing complex molecules, particularly in pharmaceutical and agrochemical research. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (hydroxy) groups enhances its reactivity in cross-coupling and nucleophilic substitution reactions. Its well-defined stereoelectronic properties facilitate selective functionalization, enabling precise modifications in target synthesis. This compound is particularly valuable for developing fluorinated bioactive compounds due to the metabolic stability imparted by the trifluoromethyl group.
3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone structure
1261648-76-3 structure
Product Name:3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone
CAS No:1261648-76-3
MF:C10H8BrF3O2
MW:297.068532943726
CID:4984785
Update Time:2025-08-03

3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone
    • Inchi: 1S/C10H8BrF3O2/c11-2-1-9(16)6-3-7(10(12,13)14)5-8(15)4-6/h3-5,15H,1-2H2
    • InChI Key: QOYRQHGOIFDOBF-UHFFFAOYSA-N
    • SMILES: BrCCC(C1C=C(C=C(C(F)(F)F)C=1)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3

3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013006829-1g
3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone
1261648-76-3 97%
1g
$1445.30 2023-09-03

Additional information on 3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone

Research Brief on 3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone (CAS: 1261648-76-3)

The compound 3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone (CAS: 1261648-76-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone as a key intermediate in the synthesis of more complex bioactive molecules. Its trifluoromethyl group and bromo-hydroxy substitution pattern make it a versatile building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific signaling pathways associated with cancer progression.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone. A novel catalytic method employing palladium-based catalysts has been reported to enhance the bromination step, achieving yields exceeding 85%. This improvement is critical for scaling up production for preclinical studies.

Biological evaluations of this compound have revealed promising activity against a range of targets. For instance, in vitro assays have shown inhibitory effects on COX-2 enzymes, suggesting potential applications in pain management and inflammation. Additionally, preliminary data from cell-based studies indicate that it may exhibit selective cytotoxicity against certain cancer cell lines, though further mechanistic studies are required to validate these findings.

Despite these advancements, challenges remain in fully elucidating the pharmacokinetic and toxicological profiles of 3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone. Current research is focused on addressing these gaps through advanced computational modeling and in vivo studies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Bromo-3'-hydroxy-5'-(trifluoromethyl)propiophenone represents a promising candidate for further development in drug discovery. Its multifaceted biological activity and synthetic versatility position it as a valuable tool for researchers aiming to explore new therapeutic avenues. Future studies should prioritize optimizing its bioavailability and minimizing off-target effects to unlock its full potential.

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